Cas no 102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-)

Phenol,2-ethoxy-3-methoxy-5-nitro- structure
102872-42-4 structure
Product Name:Phenol,2-ethoxy-3-methoxy-5-nitro-
CAS No:102872-42-4
MF:C9H11NO5
MW:213.187342882156
CID:125322
PubChem ID:71434495
Update Time:2025-04-18

Phenol,2-ethoxy-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-ethoxy-3-methoxy-5-nitro-
    • Phenol, 2-ethoxy-3-methoxy-5-nitro- (6CI)
    • DTXSID201302287
    • 2-Ethoxy-3-methoxy-5-nitrophenol
    • 102872-42-4
    • Inchi: 1S/C9H11NO5/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5,11H,3H2,1-2H3
    • InChI Key: WWAYARAEGBRHDW-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CC(=CC=1OC)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 213.063722g/mol
  • Monoisotopic Mass: 213.063722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 213.19g/mol
  • XLogP3: 1.7
  • Topological Polar Surface Area: 84.5Ų
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